Cas no 1342554-76-0 (Methanesulfonamide, 1-chloro-N-[(3-chlorophenyl)methyl]-N-ethyl-)

• Product Name: Methanesulfonamide, 1-chloro-N-[(3-chlorophenyl)methyl]-N-ethyl-
• CAS No: 1342554-76-0
• MF: C₁₀H₁₃Cl₂NO₂S
• MW: 282.186719655991
• CID: 6477514
• Update Time: 2025-06-15

Methanesulfonamide, 1-chloro-N-[(3-chlorophenyl)methyl]-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, 1-chloro-N-[(3-chlorophenyl)methyl]-N-ethyl-
• 1-Chloro-n-(3-chlorobenzyl)-n-ethylmethanesulfonamide

• Inchi： 1S/C10H13Cl2NO2S/c1-2-13(16(14,15)8-11)7-9-4-3-5-10(12)6-9/h3-6H,2,7-8H2,1H3
• InChI Key： RGAYMLGHLIUWTR-UHFFFAOYSA-N
• SMILES： C(Cl)S(N(CC1=CC=CC(Cl)=C1)CC)(=O)=O

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 390.2±52.0 °C(Predicted)
• pka: -7.24±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Methanesulfonamide, 1-chloro-N-[(3-chlorophenyl)methyl]-N-ethyl-

Methanesulfonamide, 1-chloro-N-[(3-chlorophenyl)methyl]-N-ethyl- (CAS No. 1342554-76-0): A Comprehensive Overview

Methanesulfonamide, 1-chloro-N-[(3-chlorophenyl)methyl]-N-ethyl- (CAS No. 1342554-76-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its complex molecular structure, exhibits unique chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular formula of this compound can be represented as C₁₁H₁₃Cl₃NO₂S, highlighting its intricate composition involving carbon, hydrogen, chlorine, nitrogen, oxygen, and sulfur atoms. The presence of multiple chlorine atoms and the specific substitution patterns on the aromatic ring contribute to its distinct reactivity and potential biological activity. Such structural features are often exploited in medicinal chemistry to modulate pharmacokinetic and pharmacodynamic properties, thereby enhancing the efficacy and safety of drug candidates.

In recent years, Methanesulfonamide derivatives have been extensively studied for their potential applications in treating a variety of diseases. The specific substitution pattern in Methanesulfonamide, 1-chloro-N-[(3-chlorophenyl)methyl]-N-ethyl-, positions it as a promising scaffold for further chemical modifications. Researchers have been particularly interested in exploring its role as an intermediate in the synthesis of more complex molecules that exhibit desirable pharmacological effects.

One of the most compelling aspects of this compound is its versatility in chemical transformations. The chloro substituents on both the aromatic ring and the methyl group provide multiple sites for functionalization, allowing chemists to tailor its properties for specific applications. For instance, these reactive sites can be utilized to introduce additional pharmacophores or to link the molecule to other bioactive entities, thereby creating hybrid compounds with enhanced therapeutic potential.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of Methanesulfonamide derivatives like this one. Molecular modeling studies have been instrumental in understanding how changes in its structure can influence its biological activity. These insights are crucial for guiding synthetic efforts aimed at optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

The pharmaceutical industry has shown particular interest in Methanesulfonamide-based compounds due to their reported biological activities. Preclinical studies have suggested that derivatives of this class may exhibit properties relevant to anti-inflammatory, anticancer, and antimicrobial applications. While further research is needed to fully elucidate its mechanisms of action, these preliminary findings underscore the compound's potential as a lead molecule for drug development.

Moreover, the synthesis of Methanesulfonamide derivatives presents an opportunity for innovation in synthetic methodologies. The development of efficient synthetic routes not only facilitates access to this compound but also contributes to the broader field of organic chemistry by introducing new strategies for constructing complex molecules. Such advancements are essential for accelerating the discovery and development of novel therapeutics.

The role of this compound in biochemical research is also noteworthy. Its unique structural features make it a useful tool for studying enzyme interactions and metabolic pathways. By incorporating labeled or modified versions of Methanesulfonamide into experimental systems, researchers can gain insights into how these molecules interact with biological targets at a molecular level. This information is invaluable for designing more effective drugs and understanding disease mechanisms.

As our understanding of chemical biology continues to evolve, compounds like Methanesulfonamide, 1-chloro-N-[(3-chlorophenyl)methyl]-N-ethyl-, are likely to play an increasingly important role in both academic research and industrial applications. Their multifaceted properties offer a rich ground for exploration, promising new avenues for therapeutic intervention and fundamental scientific discovery.